sec-Butyl butyrate

Specification

• CAS No.: 819-97-6
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: butan-2-yl butanoate
• Standard InChI: InChI=1S/C8H16O2/c1-4-6-8(9)10-7(3)5-2/h7H,4-6H2,1-3H3
• Standard InChI Key: QJHDFBAAFGELLO-UHFFFAOYSA-N
• SMILES: CCCC(=O)OC(C)CC
• Canonical SMILES: CCCC(=O)OC(C)CC

Introduction

Chemical Identity and Structural Characteristics

sec-Butyl butyrate is an ester compound formed between butyric acid and sec-butanol (butan-2-ol). This organic compound belongs to the class of carboxylic acid esters.

Table 1: Chemical Identity Parameters of sec-Butyl butyrate

Parameter	Information
CAS Number	819-97-6
EINECS	212-465-9
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21392 g/mol
IUPAC Name	butan-2-yl butanoate
Synonyms	butanoic acid 1-methyl propyl ester, butanoic acid methylpropyl ester, 1-methylpropyl butanoate, butyric acid sec-butyl ester
InChI	InChI=1S/C8H16O2/c1-4-6-8(9)10-7(3)5-2/h7H,4-6H2,1-3H3
SMILES	C(OC(C)CC)(=O)CCC

The molecular structure of sec-Butyl butyrate features a branched alcohol portion (the sec-butyl group) connected to a butyric acid portion through an ester linkage. This structural arrangement contributes to its distinctive properties and applications.

Physical and Chemical Properties

sec-Butyl butyrate possesses a unique set of physical and chemical properties that make it valuable for various applications.

Table 2: Physical and Chemical Properties of sec-Butyl butyrate

Property	Value
Appearance	Colorless to almost colorless clear liquid
Melting Point	-88.07°C (estimate)
Boiling Point	152°C at 760 mmHg
Density	0.8836 g/cm³ (estimate)
Refractive Index	1.3990-1.4050 at 20°C
Flash Point	46.67°C (116°F TCC)
LogP (octanol/water)	2.667 (estimate)
Vapor Pressure	3.485 mmHg at 25°C (estimate)
Solubility	Low solubility in water; soluble in organic solvents
XlogP3-AA	2.50 (estimate)

The relatively low flash point of 46.67°C indicates that sec-Butyl butyrate is a flammable liquid, which necessitates proper handling procedures. Its LogP value suggests moderate lipophilicity, making it more soluble in organic solvents than in water.

Classification Parameter	Information
GHS Hazard Class	Flammable Liquid, Category 3
Signal Word	Warning
Hazard Statements	H226: Flammable liquid and vapor H315: Causes skin irritation H319: Causes serious eye irritation
Precautionary Statements	P210: Keep away from heat/sparks/open flames/hot surfaces P233: Keep container tightly closed P240: Ground/bond container and receiving equipment P264: Wash hands thoroughly after handling P280: Wear protective gloves/protective clothing/eye protection/face protection
Transportation	UN3272, Hazard Class 3, Packing Group III
HS Code	2915907098

When handling sec-Butyl butyrate, proper ventilation is necessary, and contact with eyes, skin, and respiratory system should be avoided. Appropriate personal protective equipment (PPE) should be used, including chemical-resistant gloves, safety goggles, and laboratory coats.

Applications and Industrial Uses

Although research on sec-Butyl butyrate's specific applications is more limited compared to its isomer n-butyl butyrate, it shares similar applications across several industries.

Flavoring and Fragrance Applications

sec-Butyl butyrate contributes to the fruity notes in various flavoring compositions. Its presence in the DG SANTE Food Flavourings list (09.325) indicates its acceptance for use in food applications within the European Union. The compound is valued for its ability to impart specific flavor profiles in food formulations.

Chemical Industry Applications

In the chemical industry, sec-Butyl butyrate serves as:

• A solvent for various applications

• An intermediate in organic synthesis

• A component in specialty chemical formulations

Research Applications

Several research studies have utilized sec-Butyl butyrate as a model compound for investigating:

• Enzymatic esterification reactions

• Catalytic processes

• Structure-activity relationships in flavor compounds

Synthesis and Production Methods

The production of sec-Butyl butyrate can be achieved through several methods, each with distinct advantages and limitations.

Enzymatic Synthesis

Enzymatic routes to sec-Butyl butyrate production offer advantages of milder reaction conditions and higher selectivity. Various lipases and esterases can catalyze the esterification reaction:

Table 4: Reported Enzymatic Synthesis Conditions

Enzyme	Reaction Medium	Temperature	Reaction Time	Reference
Lipase (various)	Organic solvent	25-45°C	24-72 hours	Multiple literature sources
Immobilized lipases	Solvent-free	30-50°C	12-48 hours	Referenced in literature

The enzymatic approach typically offers higher selectivity and purity in the final product, though at potentially higher production costs compared to chemical methods.

Analytical Methods and Characterization

Various analytical techniques are employed for the identification and quantification of sec-Butyl butyrate.

Chromatographic Methods

Gas chromatography (GC) with flame ionization detection (FID) is commonly used for quantitative analysis of sec-Butyl butyrate. High-performance liquid chromatography (HPLC) methods are also employed in certain applications. These techniques allow for the separation and quantification of sec-Butyl butyrate from complex mixtures.

Spectroscopic Methods

Several spectroscopic techniques provide valuable information for the characterization of sec-Butyl butyrate:

• Infrared spectroscopy (FTIR): Identifies characteristic ester carbonyl stretching (~1740 cm⁻¹) and C-O stretching vibrations.

• Nuclear magnetic resonance (NMR): Provides structural confirmation through ¹H and ¹³C NMR spectra.

• Mass spectrometry: Offers molecular weight confirmation and fragmentation pattern analysis.

These complementary techniques ensure proper identification and purity assessment of sec-Butyl butyrate for research and commercial applications.

Supplier Example	Product Purity	Package Size Options	Storage Recommendations
Commercial Chemical Suppliers	>98.0% (GC)	5mL, 25mL	Store in cool, well-ventilated area away from heat sources

The compound's regulatory status varies by region and application. Its presence in the DG SANTE Food Flavourings list (09.325) indicates its approval for specific food applications within the European Union.